2-(Benzo[b]thiophen-3-yl)-2-(phenylamino)acetic acid

• Molecular Formula: C16H13NO2S
• Molecular Weight: 283.3 g/mol
• IUPAC Name: 2-anilino-2-(1-benzothiophen-3-yl)acetic acid
• InChI: InChI=1S/C16H13NO2S/c18-16(19)15(17-11-6-2-1-3-7-11)13-10-20-14-9-5-4-8-12(13)14/h1-10,15,17H,(H,18,19)
• InChI Key: HPARWEGAXGBAIH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC(C2=CSC3=CC=CC=C32)C(=O)O

Description

2-(Benzo[b]thiophen-3-yl)-2-(phenylamino)acetic acid is a useful research compound. Its molecular formula is C16H13NO2S and its molecular weight is 283.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Benzo[b]thiophen-3-ylboronic acid (387 mg, 2.17 mmol), aniline (202 mg, 2.17 mmol), and 2-oxoacetic acid hydrate (200 mg, 2.17 mmol) were dissolved in acetonitrile (12 ml) and then stirred at 100° C. under microwave irradiation for 1 hour. The solvent was evaporated, and the residue was dissolved in EtOAc and washed with sat.NaHCO3. 2N HCl was added to the aqueous phase until pH was about 7, and the product was extracted with EtOAc. The organic phase was dried with Na2SO4, filtered and evaporated to obtain 2-(benzo[b]thiophen-3-yl)-2-(phenylamino)acetic acid (295 mg, 48% yield).